4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-N-(1,3,4-thiadiazol-2-yl)butanamide

• Molecular Formula: C12H13N7O2S
• Molecular Weight: 319.35 g/mol
• IUPAC Name: 4-(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-N-(1,3,4-thiadiazol-2-yl)butanamide
• InChI: InChI=1S/C12H13N7O2S/c1-21-11-6-5-9-16-15-8(19(9)18-11)3-2-4-10(20)14-12-17-13-7-22-12/h5-7H,2-4H2,1H3,(H,14,17,20)
• InChI Key: ZAZZZOLFZFVQJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CCCC(=O)NC3=NN=CS3)C=C1

Description

4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-N-(1,3,4-thiadiazol-2-yl)butanamide: is a synthetic compound with an intriguing structure. It combines a triazolo-pyridazine core with a thiadiazole side chain.

• The compound’s unique arrangement of heterocyclic rings makes it interesting for various applications.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One approach is to start with 4-amino-5-(5-nitrofuran-2-yl)-4H-1,2,4-triazole-3-thiol and react it with appropriate reagents.

Reaction Conditions: Specific reaction conditions and reagents depend on the chosen synthetic route.

Industrial Production: While industrial-scale production methods are not widely documented, laboratory-scale synthesis provides a foundation for further exploration.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: These reactions may involve reagents like oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines).

Major Products: The products formed depend on the specific reaction. For example, reduction could yield an amine derivative, while oxidation might lead to a nitro compound.

Scientific Research Applications

Chemistry: Researchers explore its reactivity and use it as a building block for more complex molecules.

Biology: The compound’s unique structure may interact with biological targets, making it relevant for drug discovery.

Medicine: Investigations into its pharmacological properties could reveal potential therapeutic applications.

Industry: Its synthesis and modification may find applications in materials science or catalysis.

Mechanism of Action

• The compound’s mechanism of action remains an area of active research.

Molecular Targets: It likely interacts with specific proteins or enzymes.

Pathways Involved: Further studies are needed to elucidate the pathways affected by this compound.

Comparison with Similar Compounds

Uniqueness: Its combination of triazolo-pyridazine and thiadiazole motifs sets it apart.

Similar Compounds: While I don’t have a specific list, related compounds include other triazoles, pyridazines, and thiadiazoles.